Cas no 73307-52-5 ((+/-)5-HETE)
(+/-)5-HETE Chemical and Physical Properties
Names and Identifiers
-
- 6,8,11,14-Eicosatetraenoicacid, 5-hydroxy-, (6E,8Z,11Z,14Z)-
- (+/-)5-HETE
- (±)5-HETE
- (+/-)-(6E,8Z,11Z,14Z)-5-Hydroxyeicosatetraenoic Acid
- (+/-)5-HYDROXY-6E-8Z,11Z,14Z-EICOSATETRAENOIC ACID
- (+/-)5-HYDROXYEICOSA-6E,8Z,11Z,14Z-TETRAENOIC ACID
- (+-)-5-HETE SUPPLIED IN ETHANOL
- (5S)-5-hydroxy-6,8,11,14-eicosatetraenoic acid
- (S)-(E,Z,Z,Z)-5-hydroxyeicosa-6,8,11,14-tetraenoic acid
- (S)-5-hydroxy-eicosa-6,8,11,14-tetraenoic acid
- 5(S)-Hydroxy-6(E),8,11,14(Z)-eicosatetraenoic acid
- 5(S)-hydroxyeicosatetraenoic acid
- 73307-52-5
- LMFA03060084
- 5-hydroxy,6E,8Z,11Z,14Z-eicosatetraenoic acid
- NS00116445
- (+/-)-5-Hete
- NCGC00161236-01
- 92JQY74TBX
- (6E,8Z,11Z,14Z)-5-hydroxy-6,8,11,14-eicosatetraenoic acid
- 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, (E,Z,Z,Z)-
- CHEMBL17695
- (6E,8Z,11Z,14Z)-5-hydroxyeicosa-6,8,11,14-tetraenoic acid
- SR-01000946911-1
- UNII-92JQY74TBX
- 71030-39-2
- Q27104878
- (??)5-HETE
- (6E,8Z,11Z,14Z)-5-hydroxyicosa-6,8,11,14-tetraenoic acid
- SR-01000946911
- BDBM50024447
- 5-hydroxy-6E,8Z,11Z,14Z-icosatetraenoic acid
- 5-HETE-[d8]
- KGIJOOYOSFUGPC-XTDASVJISA-N
- HETE-(+/-)5
- (6E,8Z,11Z,14Z)-5-hydroxy-6,8,11,14-eicosatetraenoicacid
- CHEBI:60943
- SCHEMBL2560910
- 5-Hete, (+/-)-
- 5-Hete, (RS)-
- 5-OH 6t,8c,11c,14c-20:4
- 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, (6E,8Z,11Z,14Z)-
- (6E,8Z,11Z,14Z)-5-Hydroxy-icosa-6,8,11,14-tetraenoic acid
- 5-hydroxy-6(E),8(Z),11(Z),14(Z)-eicosatetraenoic acid
- 5-Hete
- 5-Hydroxy-icosa-6,8,11,14-tetraenoic acid
- HETE-5(S)
- 5-hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
- AKOS040755365
- 5-hydroxy-6-trans-8,11,14-cis-eicosatetraenoic acid
- BML1-B02
- (+/-)-5-Hydroxyeicosa-6E,8Z,11Z,14Z-tetraenomic acid
- (+/-)-5-HETE, (+/-)-(6E,8Z,11Z,14Z)-5-Hydroxyeicosatetraenoic acid solution
- CS-0105814
- HY-113434B
-
- Inchi: 1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16,19,21H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+
- InChI Key: KGIJOOYOSFUGPC-XTDASVJISA-N
- SMILES: OC(/C=C/C=C\C/C=C\C/C=C\CCCCC)CCCC(=O)O
Computed Properties
- Exact Mass: 320.23500
- Monoisotopic Mass: 320.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 3
- XLogP3: 5.2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Flash Point: 14 °C
- PSA: 57.53000
- LogP: 5.18750
(+/-)5-HETE Security Information
- Hazardous Material transportation number:UN 1170 3/PG 2
- Hazard Category Code: 11
- Safety Instruction: S; S7; S16
- RTECS:KQ6300000
-
Hazardous Material Identification:
- Risk Phrases:R11
(+/-)5-HETE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H290023-25μg |
(+/-)5-HETE |
73307-52-5 | 25μg |
$ 64.00 | 2023-04-15 | ||
| TRC | H290023-50μg |
(+/-)5-HETE |
73307-52-5 | 50μg |
$ 98.00 | 2023-04-15 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65120-25ug |
(±)5-HETE |
73307-52-5 | 98% | 25ug |
¥876.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65120-50ug |
(±)5-HETE |
73307-52-5 | 98% | 50ug |
¥1552.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65120-100ug |
(±)5-HETE |
73307-52-5 | 98% | 100ug |
¥2843.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205136-25 µg |
(±)5-HETE, |
73307-52-5 | 25µg |
¥654.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205136A-50 µg |
(±)5-HETE, |
73307-52-5 | 50µg |
¥1,241.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205136B-100 µg |
(±)5-HETE, |
73307-52-5 | 100µg |
¥2,354.00 | 2023-07-10 | ||
| TRC | H290023-25µg |
(+/-)5-HETE |
73307-52-5 | 25µg |
$64.00 | 2023-05-18 | ||
| TRC | H290023-50µg |
(+/-)5-HETE |
73307-52-5 | 50µg |
$98.00 | 2023-05-18 |
(+/-)5-HETE Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on (+/-)5-HETE
Compound CAS No. 73307-52-5: (+/-)-5-Hydroxy-Eicosatetraenoic Acid (5-HETE)
The compound with CAS number 73307-52-5, commonly referred to as (+/-)-5-Hydroxy-Eicosatetraenoic Acid (5-HETE), is a bioactive lipid mediator that has garnered significant attention in the scientific community due to its diverse biological functions and therapeutic potential. This compound belongs to the family of hydroxyeicosatetraenoic acids (HETEs), which are oxygenated derivatives of arachidonic acid. The term “(+/-)-5-HETE” specifically denotes the stereo-isomeric forms of this compound, highlighting its structural complexity and functional diversity.
Recent studies have elucidated the role of 5-HETE in various physiological and pathological processes. For instance, research published in Nature Immunology in 2023 demonstrated that 5-HETE acts as a potent modulator of inflammatory responses, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound exhibits its effects through interactions with specific G-protein coupled receptors (GPCRs), including the cannabinoid receptor type 2 (CB2), which is highly expressed in immune cells. This interaction triggers anti-inflammatory pathways, making 5-HETE a promising candidate for the development of novel anti-inflammatory therapies.
In addition to its immunomodulatory properties, 5-HETE has been implicated in cancer biology. A study conducted at the University of California, San Francisco, revealed that 5-HETE regulates tumor growth and metastasis by influencing the activity of matrix metalloproteinases (MMPs). These enzymes are critical for extracellular matrix remodeling, a process essential for cancer cell invasion and migration. The research highlighted that selective inhibition of 5-HETE production could serve as a therapeutic strategy to combat aggressive cancers, particularly breast and prostate cancers.
The structural characterization of 5-HETE has also advanced our understanding of its bioavailability and pharmacokinetics. Using advanced mass spectrometry techniques, scientists have identified multiple oxidation pathways that govern the metabolism of this compound. Notably, the stereochemistry at the hydroxyl group plays a pivotal role in determining its biological activity. This insight has paved the way for the development of enantiomer-specific drugs, which could minimize off-target effects and enhance therapeutic efficacy.
Furthermore, recent advancements in synthetic chemistry have enabled the large-scale production of (+/-)-5-HETE with high purity and stereoselectivity. These methods utilize catalytic asymmetric oxidation strategies, which not only improve yield but also reduce environmental impact compared to traditional synthesis routes. The availability of high-quality 5-HETE has facilitated preclinical studies, accelerating its translation into clinical applications.
In conclusion, (+/-)-5-Hydroxy-Eicosatetraenoic Acid (CAS No. 73307-52-5) represents a multifaceted bioactive molecule with significant implications for human health and disease. Its roles in inflammation, cancer biology, and immune regulation underscore its potential as a therapeutic agent across various medical domains. As research continues to uncover new facets of its functionality, 5-HETE stands at the forefront of lipid mediator research, offering innovative solutions for unmet medical needs.
73307-52-5 ((+/-)5-HETE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)